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This guide provides a comprehensive technical overview of Octazamide, a molecule of interest

within the expansive benzamide family. Moving beyond a simple data sheet, this document

synthesizes available chemical and pharmacological information to provide a deeper

understanding of its classification, potential therapeutic context, and the scientific

methodologies relevant to its study.

Core Identity and Chemical Classification
Octazamide, identified by the CAS Number 56391-55-0, is chemically designated as

[(3aS,6aR)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl]-phenylmethanone. Its molecular

formula is C₁₃H₁₅NO₂.[1]

At its core, Octazamide's structure is characterized by two key moieties:

A Benzamide Group: This consists of a benzene ring attached to a carbonyl group, which is

in turn bonded to a nitrogen atom. The benzamide functional group is a cornerstone of

numerous pharmacologically active compounds.
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A Fused Bicyclic System: Specifically, a hexahydro-1H-furo[3,4-c]pyrrole ring system. This

saturated heterocyclic structure provides a specific three-dimensional conformation that

influences its interaction with biological targets.

Based on the presence of the N-substituted benzoyl group, Octazamide is unequivocally

classified within the benzamide family. This classification is crucial as it places Octazamide
within a well-established lineage of compounds with a wide array of documented biological

activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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